Cas no 1490491-95-6 (1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1490491-95-6
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6185631
• PubChem ID: 66215793
• Update Time: 2025-06-08

1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1490491-95-6
• F2157-0639
• 1-(cyclopentylmethyl)triazole-4-carbaldehyde
• AKOS015559239

• Inchi： 1S/C9H13N3O/c13-7-9-6-12(11-10-9)5-8-3-1-2-4-8/h6-8H,1-5H2
• InChI Key： AJXRSDAUWHNXTP-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC2CCCC2)N=N1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 1490491-95-6 and Product Name: 1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde

Compound with the CAS number 1490491-95-6, specifically identified by the product name 1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic aldehydes that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug discovery. The unique structural features of this molecule, particularly the presence of a cyclopentylmethyl group attached to a triazole ring system, contribute to its distinctive chemical and biological characteristics.

The 1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde structure is characterized by a conjugated system involving the aldehyde functionality at the 4-position of the triazole ring. This conjugation enhances the molecule's reactivity and makes it a valuable intermediate in synthetic organic chemistry. The cyclopentylmethyl moiety introduces steric hindrance and lipophilicity, which can influence both the compound's solubility and its interaction with biological targets. Such structural attributes are often exploited in medicinal chemistry to modulate binding affinity and selectivity.

In recent years, there has been growing interest in triazole derivatives as scaffolds for developing novel therapeutic agents. The triazole ring is known for its stability and ability to form hydrogen bonds, making it an excellent component in drug molecules targeting various biological pathways. Specifically, 1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammatory responses and cancer progression. Preliminary studies have highlighted its efficacy in modulating pathways such as NF-κB and MAPK, which are crucial in regulating immune responses and cell proliferation.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The aldehyde group at the 4-position of the triazole ring allows for further functionalization through condensation reactions with various nucleophiles. This reactivity has been leveraged to synthesize more complex derivatives with enhanced pharmacological properties. For instance, researchers have explored its use in generating Schiff bases and other heterocyclic compounds that exhibit potent antimicrobial and anti-inflammatory activities. These derivatives have shown promise in preclinical models, suggesting their potential as lead compounds for further development.

The synthesis of 1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the condensation of cyclopentanone with appropriate hydrazine derivatives to form the triazole core. Subsequent oxidation and functional group manipulation yield the desired aldehyde product. This synthetic route underscores the compound's accessibility and feasibility for large-scale production, which is essential for both research purposes and potential clinical development.

Recent advancements in computational chemistry have further enhanced our understanding of how 1-(cyclopentylmethyl)-1H-1,2,3-triazole-4-carbaldehyde interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors implicated in diseases such as cancer and inflammation. These studies not only predict potential therapeutic applications but also provide insights into optimizing the molecule's structure for improved efficacy and reduced side effects. The integration of computational methods with experimental validation has become a cornerstone in modern drug discovery pipelines.

The pharmacokinetic properties of 1490491-95-6 are also subjects of intense investigation. Researchers have examined its absorption, distribution, metabolism, excretion (ADME) profiles to assess its suitability for therapeutic use. Initial data suggest that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability and tissue distribution. Understanding these parameters is critical for designing effective dosing regimens and predicting clinical outcomes.

In conclusion,1490491-95-6 represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and diverse biological activities. Its role as an intermediate in synthesizing novel drug candidates underscores its importance in medicinal chemistry innovation. As research continues to uncover new therapeutic applications for triazole derivatives,1490491-95-6 is poised to play a significant role in addressing some of today's most pressing medical challenges.